Cas no 22965-99-7 (2-Propen-1-one,3-(2-methoxyphenyl)-1-phenyl-, (2E)-)

2-Propen-1-one,3-(2-methoxyphenyl)-1-phenyl-, (2E)- structure
22965-99-7 structure
Product Name:2-Propen-1-one,3-(2-methoxyphenyl)-1-phenyl-, (2E)-
CAS No:22965-99-7
MF:C16H14O2
MW:238.281164646149
CID:258971
PubChem ID:5383464
Update Time:2025-09-22

2-Propen-1-one,3-(2-methoxyphenyl)-1-phenyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one,3-(2-methoxyphenyl)-1-phenyl-, (2E)-
    • (E)-3-(2-methoxyphenyl)-1-phenylprop-2-en-1-one
    • (2E)-3-(2-methoxyphenyl)-1-phenylprop-2-en
    • (E)-3-(2-hydroxyphenyl)-1-(4-methylphenyl)-2-propen-1-one
    • (E)-3-(2-hydroxyphenyl)-1-p-tolylprop-2-en-1-one
    • (E)-3-(2-Iodophenyl)propenoic acid
    • 2-hydroxy-4'-methylchalcone
    • 2-hydroxy-4'-methyl-trans-chalcone
    • 2-Hydroxy-4'-methyl-trans-chalkon
    • 2-Jod-trans-zimtsaeure
    • 2-Jod-zimtsaeure
    • 2-methoxy-trans-chalcone
    • 2-Methoxy-trans-chalkon
    • AC1NTLFI
    • AC1Q5CSD
    • NSC170283
    • SureCN5084324
    • BDBM94616
    • 2-METHOXYCHALCONE
    • cid_5383464
    • 3-(2-methoxyphenyl)-1-phenylprop-2-en-1-one
    • NSC170286
    • SCHEMBL1723180
    • SMR000529061
    • 22965-99-7
    • 5416-70-6
    • AK-087/40405355
    • SCHEMBL1723179
    • (2E)-3-(2-methoxyphenyl)-1-phenylprop-2-en-1-one
    • DTXSID201314096
    • trans-2-Methoxychalcone
    • CHEMBL104732
    • 3-(2-Methoxyphenyl)-1-phenyl-2-propen-1-one
    • (E)-3-(2-methoxyphenyl)-1-phenyl-2-propen-1-one
    • MFCD00048035
    • NSC-636918
    • NSC636918
    • NSC-170286
    • Z46028406
    • (E)-3-(2-methoxyphenyl)-1-phenyl-prop-2-en-1-one
    • 2-Methoxy-Chalkon
    • MLS000756778
    • CHEBI:105419
    • Inchi: 1S/C16H14O2/c1-18-16-10-6-5-9-14(16)11-12-15(17)13-7-3-2-4-8-13/h2-12H,1H3/b12-11+
    • InChI Key: ZWTRSTWJBWJEFR-VAWYXSNFSA-N
    • SMILES: O(C)C1C=CC=CC=1/C=C/C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 238.09942
  • Monoisotopic Mass: 238.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
  • LogP: 3.59130

2-Propen-1-one,3-(2-methoxyphenyl)-1-phenyl-, (2E)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1194553-1g
(2E)-3-(2-Methoxyphenyl)-1-phenylprop-2-en-1-one
22965-99-7 98%
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¥3931 2023-04-14
A2B Chem LLC
AJ25764-1g
(2E)-3-(2-methoxyphenyl)-1-phenylprop-2-en-1-one
22965-99-7 95+%
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$628.00 2024-04-20
A2B Chem LLC
AJ25764-2g
(2E)-3-(2-methoxyphenyl)-1-phenylprop-2-en-1-one
22965-99-7 95+%
2g
$830.00 2024-04-20
A2B Chem LLC
AJ25764-5g
(2E)-3-(2-methoxyphenyl)-1-phenylprop-2-en-1-one
22965-99-7 95+%
5g
$1134.00 2024-04-20
A2B Chem LLC
AJ25764-10g
(2E)-3-(2-methoxyphenyl)-1-phenylprop-2-en-1-one
22965-99-7 95+%
10g
$1337.00 2024-04-20
A2B Chem LLC
AJ25764-25g
(2E)-3-(2-methoxyphenyl)-1-phenylprop-2-en-1-one
22965-99-7 95+%
25g
$1944.00 2024-04-20
A2B Chem LLC
AJ25764-50g
(2E)-3-(2-methoxyphenyl)-1-phenylprop-2-en-1-one
22965-99-7 95+%
50g
$2855.00 2024-04-20
A2B Chem LLC
AJ25764-100g
(2E)-3-(2-methoxyphenyl)-1-phenylprop-2-en-1-one
22965-99-7 95+%
100g
$4037.00 2024-04-20

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